(3R,4S)-4-(2-ethoxycarbonylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

Specification

• Molecular Formula: C19H25NO6
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-(2-ethoxycarbonylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C19H25NO6/c1-5-25-17(23)13-9-7-6-8-12(13)14-10-20(11-15(14)16(21)22)18(24)26-19(2,3)4/h6-9,14-15H,5,10-11H2,1-4H3,(H,21,22)
• Standard InChI Key: VBQMUGGOBHTLQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C2CN(CC2C(=O)O)C(=O)OC(C)(C)C

Introduction

(3R,4S)-4-(2-ethoxycarbonylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid is a complex organic compound belonging to the class of pyrrolidine derivatives. Pyrrolidines are five-membered saturated heterocycles containing one nitrogen atom. This specific compound features an ethoxycarbonyl group and a tert-butoxycarbonyl group, contributing to its unique chemical properties and potential applications in medicinal chemistry.

Chemical Formula and Molecular Weight

• Molecular Formula: C19H25NO5

• Molecular Weight: Approximately 357 g/mol

Synthesis Methods

The synthesis of (3R,4S)-4-(2-ethoxycarbonylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions. Key methods may include:

• Amination reactions: Involving amines and carbonyl compounds to form the pyrrolidine framework.

• Esterification: Introduction of ethoxycarbonyl and tert-butoxycarbonyl groups.

Synthesis Route Overview

• Starting Materials: Pyrrolidine derivatives or appropriate precursors.

• Reaction Conditions: Careful control of temperature, solvent choice, and reaction time.

• Purification Methods: Column chromatography or crystallization.

Potential Applications

Given its structural complexity and functional versatility, this compound represents significant interest within the fields of organic synthesis and medicinal chemistry. Potential applications include:

• Pharmaceutical Development: As a precursor or intermediate in the synthesis of drugs targeting specific biological pathways.

• Biological Studies: Investigating interactions with enzymes or receptors.

Antioxidant Activity Comparison

While specific antioxidant activity data for this compound is not available, related pyrrolidine derivatives have shown promising antioxidant properties. For example, some 5-oxopyrrolidine derivatives exhibit antioxidant activity comparable to or even surpassing that of ascorbic acid.

Research Findings and Future Directions

Further research is needed to fully elucidate the potential applications and biological activities of (3R,4S)-4-(2-ethoxycarbonylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid. This could involve:

• In Vitro Studies: Assessing interactions with biological targets.

• In Vivo Studies: Evaluating pharmacokinetics and efficacy in animal models.

Data Table: Comparison of Antioxidant Activities

Compound	Antioxidant Activity (DPPH Scavenging)
Ascorbic Acid	Reference standard
1-(5-Chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one	1.5 times ascorbic acid
1-(5-Chloro-2-hydroxyphenyl)-4-(4-methyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)pyrrolidin-2-one	1.35 times ascorbic acid